Cas no 67002-21-5 (1,3,5-benzenetricarboxaldehydetrioxime)

• Product Name: 1,3,5-benzenetricarboxaldehydetrioxime
• CAS No: 67002-21-5
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 965147
• PubChem ID: 57352454
• Update Time: 2025-04-19

1,3,5-benzenetricarboxaldehydetrioxime Chemical and Physical Properties

Names and Identifiers

• 1,3,5-benzenetricarboxaldehydetrioxime
• N-[[3,5-bis(hydroxyiminomethyl)phenyl]methylidene]hydroxylamine
• N,N',N''-(Benzene-1,3,5-triyltrimethanylylidene)trihydroxylamine
• DTXSID70722520
• 67002-21-5

• Inchi： 1S/C9H9N3O3/c13-10-4-7-1-8(5-11-14)3-9(2-7)6-12-15/h1-6,13-15H
• InChI Key： FVLSTTKRJNPHIW-UHFFFAOYSA-N
• SMILES： ON=CC1C=C(C=NO)C=C(C=NO)C=1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 97.8Ų